Cas no 2319637-13-1 (methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate)

• Product Name: methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate
• CAS No: 2319637-13-1
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 6107464
• PubChem ID: 134161703
• Update Time: 2025-06-10

methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate
• F6573-5217
• methyl 4-{[(6-cyclopropylpyridin-3-yl)methyl]carbamoyl}benzoate
• methyl 4-[(6-cyclopropylpyridin-3-yl)methylcarbamoyl]benzoate
• 2319637-13-1
• AKOS040705261
• methyl 4-(((6-cyclopropylpyridin-3-yl)methyl)carbamoyl)benzoate

• Inchi： 1S/C18H18N2O3/c1-23-18(22)15-7-5-14(6-8-15)17(21)20-11-12-2-9-16(19-10-12)13-3-4-13/h2,5-10,13H,3-4,11H2,1H3,(H,20,21)
• InChI Key： CVVOYHQGKDVKLQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)NCC1=CN=C(C=C1)C1CC1

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.3Ų

Additional information on methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate

Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate (CAS No. 2319637-13-1): A Comprehensive Overview

Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate, identified by its CAS number 2319637-13-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoate derivatives, characterized by its complex molecular structure and potential biological activities. The presence of a pyridine ring substituted with a cyclopropyl group and a carbamoyl moiety at the para position of the benzene ring contributes to its unique chemical properties and makes it a subject of interest for further investigation.

The molecular structure of Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate can be broken down into several key functional groups. The benzoate moiety provides a hydrophobic backbone, while the pyridine ring introduces basic nitrogen functionality, which can interact with various biological targets. The cyclopropyl group enhances the steric bulk of the molecule, potentially influencing its binding affinity and selectivity. Additionally, the carbamoyl group at the para position introduces a polar region that can engage in hydrogen bonding interactions, further modulating its biological activity.

In recent years, there has been growing interest in developing novel compounds that exhibit therapeutic potential. Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate has been explored as a potential lead compound in several pharmacological studies. Its unique structural features make it a promising candidate for further optimization and development into new drugs. Researchers have been particularly interested in its potential applications in the treatment of neurological disorders, where the interaction between small molecules and specific biological targets is crucial.

One of the most exciting areas of research involving Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate is its investigation as a modulator of neurotransmitter systems. The pyridine ring and its substituents can interact with various receptors and enzymes involved in neurotransmission. For instance, studies have suggested that this compound may have effects on serotonin receptors, which are implicated in mood regulation, anxiety, and depression. By modulating these receptors, Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate could potentially offer new therapeutic strategies for these conditions.

Furthermore, the compound's structural similarity to known bioactive molecules has prompted researchers to explore its potential in other therapeutic areas. For example, its benzoate derivative structure suggests possible interactions with enzymes involved in inflammation and pain signaling. Preliminary studies have indicated that Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These findings are particularly intriguing given the widespread use of nonsteroidal anti-inflammatory drugs (NSAIDs) for pain management.

The synthesis of Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Researchers have developed multi-step synthetic routes that involve key reactions such as condensation, cyclization, and esterification. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for large-scale production if needed.

In terms of pharmacokinetic properties, Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate exhibits interesting characteristics that could influence its clinical utility. Studies have shown that it has moderate solubility in both water and organic solvents, which is favorable for formulation development. Additionally, preliminary data suggest that it may have good oral bioavailability, making it a suitable candidate for systemic administration. These pharmacokinetic profiles are crucial for determining dosing regimens and predicting drug efficacy.

The safety profile of any potential drug candidate is paramount, and Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate has undergone preliminary toxicity assessments to evaluate its safety margins. Early studies indicate that it exhibits low toxicity at therapeutic doses, which is encouraging for further development. However, comprehensive toxicological studies are still needed to fully characterize its safety profile before human trials can begin.

The future direction of research on Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate includes both preclinical and clinical investigations. Preclinically, researchers aim to identify specific biological targets and optimize its chemical structure to enhance potency and selectivity. Clinical trials will be essential to evaluate its efficacy and safety in humans for various therapeutic indications. Given its promising pharmacological profile, there is significant optimism that this compound could lead to the development of new treatments for neurological disorders, inflammation-related conditions, and other diseases.

In conclusion, Methyl 4-{(6-cyclopropylpyridin-3-yl)methylcarbamoyl}benzoate (CAS No. 2319637-13-1) is a structurally complex organic compound with potential therapeutic applications in multiple disease areas. Its unique molecular features make it an attractive candidate for further pharmacological exploration. With ongoing research efforts focused on optimizing its chemical structure and evaluating its biological activity, this compound holds promise for contributing to advancements in medical science.